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Compound of Interest

Compound Name: 1,3-Dichloropropene

Cat. No.: B049464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of 1,3-
Dichloropropene, a highly flammable and toxic chemical. Adherence to these protocols is

essential to ensure laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
Selection of appropriate PPE is the first line of defense against exposure to 1,3-
Dichloropropene. The following tables summarize the recommended PPE based on NIOSH

guidelines and available chemical resistance data.

Hand Protection: Glove Selection

Due to the hazardous nature of 1,3-Dichloropropene, selecting gloves with adequate chemical

resistance is critical. NIOSH recommends the following materials.[1] While specific

breakthrough time data for 1,3-Dichloropropene is not readily available for all recommended

materials, a study on a 1,3-Dichloropropene-based fumigant strongly recommends Viton™ for

protection. Nitrile gloves are not recommended as they have been shown to degrade upon

contact with 1,3-Dichloropropene formulations.
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Glove Material Breakthrough Time (hours) Recommendation Source

Viton™ > 8 hours (Excellent) NIOSH[1]

Polyvinyl Alcohol (PVA) > 8 hours (Excellent) NIOSH[1]

Teflon™ > 4 hours (Good) NIOSH[1]

Silver Shield™/Barrier™
27-60 minutes (Limited

Protection)
Research Study

Note: Always consult the glove manufacturer's specific chemical resistance data before use.

Respiratory Protection

A comprehensive respiratory protection program is mandatory when handling 1,3-
Dichloropropene. Respirator selection should be based on the concentration of airborne

contaminants. The following table provides NIOSH recommendations and OSHA Assigned

Protection Factors (APFs).
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Respirator Type
Assigned
Protection Factor
(APF)

NIOSH
Recommendation
for 1,3-
Dichloropropene

Cartridge/Canister
Type

Half-Mask Air-

Purifying Respirator

(APR)

10

For concentrations not

exceeding 10x the

Permissible Exposure

Limit (PEL)

Organic Vapor (OV)

Cartridge[2]

Full-Facepiece Air-

Purifying Respirator

(APR)

50

For concentrations not

exceeding 50x the

PEL

Organic Vapor (OV)

Canister (chin-style,

front- or back-

mounted)[3]

Powered Air-Purifying

Respirator (PAPR)

with Hood/Helmet

25/1000

Recommended for

higher concentrations

or when a higher level

of protection is

desired

High-Efficiency

Particulate Air (HEPA)

filter and Organic

Vapor (OV) cartridge

Supplied-Air

Respirator (SAR)
1000

For concentrations

exceeding the

capabilities of APRs or

in oxygen-deficient

atmospheres

N/A

Self-Contained

Breathing Apparatus

(SCBA)

10,000

For emergency

situations or when

concentrations are

unknown or

immediately

dangerous to life or

health (IDLH)

N/A

Eye and Body Protection
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PPE Category Specification

Eye and Face Protection
Chemical splash goggles and a face shield are

required.

Body Protection

A chemical-resistant apron over a flame-

retardant lab coat is the minimum requirement.

For larger quantities or tasks with a high risk of

splashing, a chemical-resistant suit is advised.

Footwear
Closed-toe, chemical-resistant shoes are

mandatory.

Operational Plan: Safe Handling Workflow
The following diagram outlines the essential steps for safely handling 1,3-Dichloropropene in

a laboratory setting.
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Safe Handling Workflow for 1,3-Dichloropropene

Preparation

Handling

Post-Handling & Cleanup

Don Appropriate PPE

Verify Chemical Fume Hood Functionality

Ensure Access to Safety Shower and Eyewash

Prepare Spill Kit

Transport Chemical in Secondary Containment

Work Within a Certified Chemical Fume Hood

Dispense Smallest Necessary Quantity

Keep Containers Tightly Closed When Not in Use

Decontaminate Work Surfaces

Doff and Dispose of Contaminated PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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